Cas no 1260616-94-1 (tert-butyl (2S)-2-(2-chloroacetyl)azetidine-1-carboxylate)
1260616-94-1 structure
Product Name:tert-butyl (2S)-2-(2-chloroacetyl)azetidine-1-carboxylate
CAS No:1260616-94-1
MF:C10H16ClNO3
MW:233.691942214966
MDL:MFCD11975857
CID:2093841
PubChem ID:72207448
Update Time:2025-04-21
tert-butyl (2S)-2-(2-chloroacetyl)azetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (S)-tert-Butyl 2-(2-chloroacetyl)azetidine-1-carboxylate
- (S)-tert-Butyl 2-(2-chloroacetyl)-azetidine-1-carboxylate
- tert-butyl (2S)-2-(2-chloroacetyl)azetidine-1-carboxylate
- AKOS022191404
- CS-0048625
- DB-353688
- N-Boc-(2S)-(2-Chloroacetyl)azetidine
- (S)-TERT-BUTYL2-(2-CHLOROACETYL)AZETIDINE-1-CARBOXYLATE
- 1260616-94-1
- AS-33843
-
- MDL： MFCD11975857
- Inchi： 1S/C10H16ClNO3/c1-10(2,3)15-9(14)12-5-4-7(12)8(13)6-11/h7H,4-6H2,1-3H3/t7-/m0/s1
- InChI Key： RITDKFINXLSZFM-ZETCQYMHSA-N
- SMILES： ClCC([C@@H]1CCN1C(=O)OC(C)(C)C)=O
Computed Properties
- Exact Mass: 233.08200
- Monoisotopic Mass: 233.0818711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61000
- LogP: 1.74160
tert-butyl (2S)-2-(2-chloroacetyl)azetidine-1-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-butyl (2S)-2-(2-chloroacetyl)azetidine-1-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-butyl (2S)-2-(2-chloroacetyl)azetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM106317-1g |
tert-butyl (2S)-2-(2-chloroacetyl)azetidine-1-carboxylate |
1260616-94-1 | 95+% | 1g |
$275 | 2021-06-10 | |
| Chemenu | CM106317-5g |
tert-butyl (2S)-2-(2-chloroacetyl)azetidine-1-carboxylate |
1260616-94-1 | 95+% | 5g |
$825 | 2021-06-10 | |
| Chemenu | CM106317-10g |
tert-butyl (2S)-2-(2-chloroacetyl)azetidine-1-carboxylate |
1260616-94-1 | 95+% | 10g |
$1540 | 2021-06-10 | |
| Alichem | A449040837-1g |
(S)-tert-Butyl 2-(2-chloroacetyl)azetidine-1-carboxylate |
1260616-94-1 | 95% | 1g |
$1008.72 | 2023-09-03 | |
| Alichem | A449040837-5g |
(S)-tert-Butyl 2-(2-chloroacetyl)azetidine-1-carboxylate |
1260616-94-1 | 95% | 5g |
$1271.94 | 2023-09-03 | |
| Chemenu | CM106317-1g |
tert-butyl (2S)-2-(2-chloroacetyl)azetidine-1-carboxylate |
1260616-94-1 | 95%+ | 1g |
$410 | 2023-03-07 | |
| Apollo Scientific | OR317187-1g |
(S)-tert-Butyl 2-(2-chloroacetyl)azetidine-1-carboxylate |
1260616-94-1 | 1g |
£918.00 | 2024-07-20 | ||
| abcr | AB453622-250 mg |
(S)-tert-Butyl 2-(2-chloroacetyl)azetidine-1-carboxylate; . |
1260616-94-1 | 250MG |
€153.80 | 2022-03-01 | ||
| Chemenu | CM106317-250mg |
tert-butyl (2S)-2-(2-chloroacetyl)azetidine-1-carboxylate |
1260616-94-1 | 95%+ | 250mg |
$147 | 2023-03-07 | |
| Chemenu | CM106317-5g |
tert-butyl (2S)-2-(2-chloroacetyl)azetidine-1-carboxylate |
1260616-94-1 | 95%+ | 5g |
$1230 | 2023-03-07 |
tert-butyl (2S)-2-(2-chloroacetyl)azetidine-1-carboxylate Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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